Cas no 2415548-18-2 (7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine)

• Product Name: 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine
• CAS No: 2415548-18-2
• MF: C₁₂H₈ClN₃O₂S
• MW: 293.728819847107
• CID: 5307647
• Update Time: 2025-06-08

7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine Chemical and Physical Properties

Names and Identifiers

• 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine

• Inchi： 1S/C12H8ClN3O2S/c13-11-8-9-6-7-16(12(9)15-14-11)19(17,18)10-4-2-1-3-5-10/h1-8H
• InChI Key： SYYZFKUBYXYQMS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2=CC(Cl)=NN=C12)(=O)=O

Additional information on 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine

Introduction to 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine (CAS No. 2415548-18-2)

7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine, with the CAS number 2415548-18-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolopyridazines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine consists of a pyrrolopyridazine core substituted with a benzenesulfonyl group at the 7-position and a chlorine atom at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine has shown potential in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The neuroprotective effects of 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine have also been explored. A preclinical study published in the Journal of Neurochemistry found that this compound reduces oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine could be a valuable therapeutic agent for treating neurodegenerative conditions.

The synthesis of 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine has been optimized using modern synthetic techniques to ensure high yields and purity. The synthetic route typically involves several steps, including the formation of the pyrrolopyridazine core through a cyclization reaction followed by functional group modifications to introduce the benzenesulfonyl and chlorine substituents. The detailed synthetic protocol has been published in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound.

In terms of pharmacokinetics, preliminary studies have shown that 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is stable under physiological conditions. These characteristics make it suitable for further preclinical and clinical evaluation as a potential drug candidate.

The safety profile of 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine has been assessed through in vitro and in vivo toxicity studies. Results from these studies indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further comprehensive safety evaluations are necessary to ensure its safety for human use.

In conclusion, 7-Benzenesulfonyl-3-chloro-7H-pyrrolo[2,3-c]pyridazine (CAS No. 2415548-18-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in drug discovery.